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Compound of Interest

3,5-Dibromo-4-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B181551

An In-depth Technical Guide to 3,5-Dibromo-4-hydroxybenzaldehyde

Introduction

3,5-Dibromo-4-hydroxybenzaldehyde is an organic compound with significant applications in
the fields of pharmaceuticals, agrochemicals, and organic synthesis.[1] Structurally, it is a
benzaldehyde derivative substituted with two bromine atoms and a hydroxyl group on the
aromatic ring.[2] This unique combination of functional groups imparts specific chemical
reactivity and biological activity, making it a valuable intermediate.[2] It is known to be a marine
antibiotic and has demonstrated antibacterial properties against both Gram-positive and Gram-
negative bacteria.[3] Furthermore, it serves as a crucial precursor for the synthesis of the
antibacterial drug Trimethoprim (via 3,4,5-trimethoxybenzaldehyde) and the herbicide
Bromoxynil.[1]

Chemical and Physical Properties

The fundamental chemical and physical properties of 3,5-Dibromo-4-hydroxybenzaldehyde
are summarized below. These properties are critical for its handling, storage, and application in
various chemical reactions.
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Property Value Reference(s)

CAS Number 2973-77-5 [4][5]

Molecular Formula C7H4Br20:2 [5]1[6]

Molecular Weight 279.91 g/mol [6]
3,5-dibromo-4-

IUPAC Name [6]
hydroxybenzaldehyde
4-Hydroxy-3,5-

Synonyms dibromobenzaldehyde, [2]
Bromoxynil aldehyde
White to pink or pale brown

Appearance ) [41718191
crystalline powder or needles

Melting Point 181-185 °C [3][10]

Boiling Point 273.3 £ 35.0 °C (Predicted) [O][11]
Soluble in organic solvents like
1,4-dioxane, DMF, n-octanol,

Solubility n-pentanol, DMSO, and ethyl
acetate.[12][13] Limited
solubility in water.[12][13]

pKa 4.72 + 0.23 (Predicted) [9][11]
C1=C(C=C(C(=C1Br)O)Br)C=

SMILES [6]
0]
SXRHGLQCOLNZPT-

InChiKey [6]

UHFFFAOYSA-N

Spectral Data

e 1H NMR Spectroscopy: Spectral data is available and can be accessed through chemical

databases.[14]
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13C NMR Spectroscopy: Spectral data is available and can be accessed through chemical
databases.[15]

Mass Spectrometry: The mass spectrum shows characteristic peaks corresponding to the
isotopic distribution of the two bromine atoms.[6][16] The top m/z peaks are observed at 279,
280, and 281.[6]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for the
hydroxyl, aldehyde, and aromatic C-H and C-Br bonds.[6][17]

Experimental Protocols
Synthesis of 3,5-Dibromo-4-hydroxybenzaldehyde from
p-Cresol

A common industrial synthesis method involves the bromination of p-cresol.[1][18]

Materials:

p-Cresol

o-Dichlorobenzene (solvent)

Bromine

Water

Procedure:

Nucleus Bromination (Low Temperature): A solution of p-cresol in o-dichlorobenzene is
prepared. Bromine is added dropwise to this solution while maintaining the temperature
between 20-42°C. This step selectively brominates the aromatic ring at the positions ortho to
the hydroxyl group.[1][18]

Side-Chain Bromination (High Temperature): Following the initial bromination, the reaction
mixture is heated to a temperature of 145-168°C.[1] A second portion of bromine is then
added dropwise. At this elevated temperature, the methyl group is brominated, forming a
dibromomethyl group.[1][18]
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» Hydrolysis: After the side-chain bromination is complete, water is added to the reaction
mixture. The mixture is heated and stirred at approximately 100-120°C for 4-5 hours to
hydrolyze the dibromomethyl group to an aldehyde group.[1][18]

« |solation and Purification: The reaction mixture is cooled, allowing the product, 3,5-Dibromo-
4-hydroxybenzaldehyde, to crystallize.[18] The solid product is then collected by filtration,
washed (e.g., with o-dichlorobenzene), and dried to yield the final product.[1][18] The HBr
gas generated during the reaction can be recovered for reuse.[1]

/I Nodes PCresol [label="p-Cresol in\no-Dichlorobenzene", fillcolor="#F1F3F4",
fontcolor="#202124"]; Brominel [label="Bromine (Br2)", fillcolor="#F1F3F4",
fontcolor="#202124"]; NucleusBromination [label="Nucleus Bromination", fillcolor="#4285F4",
fontcolor="#FFFFFF", shape=ellipse]; Intermediatel [label="3,5-Dibromo-p-cresol",
fillcolor="#FBBCO05", fontcolor="#202124"]; Bromine2 [label="Bromine (Brz2)",
fillcolor="#F1F3F4", fontcolor="#202124"]; SideChainBromination [label="Side-
Chain\nBromination", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse]; Intermediate2
[label="4-Hydroxy-3,5-dibromobenzal\nbromide", fillcolor="#FBBCO05", fontcolor="#202124"];
Water [label="Water (H20)", fillcolor="#F1F3F4", fontcolor="#202124"]; Hydrolysis
[label="Hydrolysis", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse]; Product
[label="3,5-Dibromo-4-\nhydroxybenzaldehyde", fillcolor="#34A853", fontcolor="#FFFFFF",
shape=box, style="filled,rounded"];

// Edges PCresol -> NucleusBromination; Brominel -> NucleusBromination [label="20-42°C"];
NucleusBromination -> Intermediatel; Intermediatel -> SideChainBromination; Bromine2 ->
SideChainBromination [label="145-168°C"]; SideChainBromination -> IntermediateZ2;
Intermediate2 -> Hydrolysis; Water -> Hydrolysis [label="100-120°C"]; Hydrolysis -> Product; }

Caption: Synthesis workflow for 3,5-Dibromo-4-hydroxybenzaldehyde.

Solubility Determination by Saturation Shake-Flask
Method

This protocol is used to determine the equilibrium solubility of the compound in various solvents
at different temperatures.[12][13]

Materials:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://patents.google.com/patent/CN101250097B/en
https://patents.google.com/patent/CA1049560A/en
https://www.benchchem.com/product/b181551?utm_src=pdf-body
https://www.benchchem.com/product/b181551?utm_src=pdf-body
https://patents.google.com/patent/CA1049560A/en
https://patents.google.com/patent/CN101250097B/en
https://patents.google.com/patent/CA1049560A/en
https://patents.google.com/patent/CN101250097B/en
https://www.benchchem.com/product/b181551?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acs.jced.0c00376
https://pubs.acs.org/doi/pdf/10.1021/acs.jced.0c00376
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3,5-Dibromo-4-hydroxybenzaldehyde (solute)
Selected solvents (e.g., ethanol, water, DMSO, etc.)
Thermostatic shaker

Analytical balance

High-Performance Liquid Chromatography (HPLC) system

Procedure:

Sample Preparation: An excess amount of solid 3,5-Dibromo-4-hydroxybenzaldehyde is
added to a known volume of the chosen solvent in a sealed flask.

Equilibration: The flasks are placed in a thermostatic shaker set to a constant temperature
(e.g., 278.15 K). The mixture is agitated for a sufficient time to ensure equilibrium is reached
(typically several hours).

Phase Separation: After equilibration, agitation is stopped, and the flasks are left undisturbed
at the constant temperature to allow the undissolved solid to settle.

Sampling and Analysis: A sample of the clear supernatant is carefully withdrawn, filtered, and
immediately diluted with a suitable solvent. The concentration of 3,5-Dibromo-4-
hydroxybenzaldehyde in the diluted sample is then quantified using a calibrated HPLC
method.

Data Collection: The experiment is repeated at various temperatures (e.g., in increments of 5
K up to 323.15 K) to determine the temperature dependence of solubility.

Safety and Handling

3,5-Dibromo-4-hydroxybenzaldehyde is classified as an irritant.[6] It can cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[6][19]

Handling Precautions:

Use with adequate ventilation and minimize dust generation.[7]
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o Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
gloves, and protective clothing.[7][20]

 In case of exposure, flush eyes or skin with plenty of water for at least 15 minutes and seek
medical attention.[7][20]

« If inhaled, move to fresh air.[7]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][21]
o Keep away from incompatible substances such as strong oxidizing agents.[20]

e The compound is noted to be air-sensitive and should be stored under an inert atmosphere
(e.g., Nitrogen).[21]

/ Nodes Compound [label="3,5-Dibromo-4-hydroxybenzaldehyde", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Properties [label="Chemical & Physical Properties"”,
fillcolor="#FBBC05", fontcolor="#202124"]; Applications [label="Key Applications",
fillcolor="#FBBCO05", fontcolor="#202124"]; Safety [label="Safety & Handling",
fillcolor="#FBBCO05", fontcolor="#202124"];

Intermediate [label="Chemical Intermediate"”, fillcolor="#F1F3F4", fontcolor="#202124"];
Pharma [label="Pharmaceuticals (e.g., Trimethoprim precursor)", fillcolor="#34A853",
fontcolor="#FFFFFF"]; Agro [label="Agrochemicals (e.g., Bromoxynil precursor)",
fillcolor="#34A853", fontcolor="#FFFFFF"]; Bio [label="Biological Activity", fillcolor="#F1F3F4",
fontcolor="#202124"]; Antibacterial [label="Antibacterial Agent", fillcolor="#34A853",
fontcolor="#FFFFFF"];

Irritant [label="Irritant (Skin, Eye, Respiratory)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
PPE [label="Requires PPE", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Storage [label="Inert
Atmosphere Storage”, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Compound -> Properties; Compound -> Applications; Compound -> Safety;

Applications -> Intermediate; Intermediate -> Pharma; Intermediate -> Agro;
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Applications -> Bio; Bio -> Antibacterial;
Safety -> Irritant; Safety -> PPE; Safety -> Storage; }

Caption: Core attributes of 3,5-Dibromo-4-hydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.chemicalbook.com/SpectrumEN_2973-77-5_MS.htm
https://m.chemicalbook.com/SpectrumEN_2973-77-5_IR1.htm
https://patents.google.com/patent/CA1049560A/en
https://patents.google.com/patent/CA1049560A/en
https://www.sigmaaldrich.com/US/en/product/aldrich/453137
https://www.fishersci.com/store/msds?partNumber=AC301170250&productDescription=3+5-DIBROMO-4-HYDROXYBENZ+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b181551#3-5-dibromo-4-hydroxybenzaldehyde-cas-number-and-chemical-properties
https://www.benchchem.com/product/b181551#3-5-dibromo-4-hydroxybenzaldehyde-cas-number-and-chemical-properties
https://www.benchchem.com/product/b181551#3-5-dibromo-4-hydroxybenzaldehyde-cas-number-and-chemical-properties
https://www.benchchem.com/product/b181551#3-5-dibromo-4-hydroxybenzaldehyde-cas-number-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181551?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

